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Compound of Interest

Compound Name: Metergoline-d5

Cat. No.: B15142825

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Metergoline-d5, a deuterated analog of Metergoline used in research. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Metergoline-d5, like its parent compound Metergoline, should be handled as a hazardous
substance.[1] Although a specific Safety Data Sheet (SDS) for the deuterated form is not
readily available, the hazard profile of Metergoline indicates acute toxicity via oral, dermal, and
inhalation routes.[1] Therefore, appropriate personal protective equipment (PPE), including
gloves, eye protection, and a dust mask, should be worn at all times when handling this
compound.[1]

Disposal Procedure

The disposal of Metergoline-d5 must be carried out in accordance with all applicable federal,
state, and local regulations. The following is a general procedural outline; however, it is
imperative to consult your institution's specific hazardous waste management protocols and the
compound's Safety Data Sheet (SDS).

Step 1: Waste ldentification and Segregation
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o Characterize the Waste: All waste containing Metergoline-d5 must be classified as
hazardous chemical waste. This includes pure, unused compound, contaminated labware
(e.g., vials, pipette tips, gloves), and solutions containing Metergoline-d5.

e Segregate Waste Streams: Do not mix Metergoline-d5 waste with other waste streams
unless explicitly permitted by your institution's waste management plan. Keep solid and liquid
waste in separate, clearly labeled containers.

Step 2: Containerization and Labeling

o Use Appropriate Containers: Select waste containers that are chemically compatible with
Metergoline-d5 and any solvents used. Containers must be in good condition and have
secure, leak-proof lids.

o Label Containers Clearly: All waste containers must be labeled with the words "Hazardous
Waste," the full chemical name ("Metergoline-d5"), and the specific hazards (e.g., "Acute
Toxicity"). Include the accumulation start date and the name of the principal investigator or
laboratory contact.

Step 3: Storage of Waste

o Designated Storage Area: Store hazardous waste in a designated, well-ventilated, and
secure area away from general laboratory traffic.

e Secondary Containment: Place waste containers in secondary containment trays to prevent
the spread of material in case of a spill.

Step 4: Arrange for Disposal

o Contact Environmental Health and Safety (EHS): Notify your institution's EHS department to
arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of
Metergoline-d5 down the drain or in the regular trash.

e Maintain Records: Keep accurate records of the amount of Metergoline-d5 waste generated
and the date of its disposal.

Quantitative Data
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The following table summarizes available quantitative data for Metergoline, the non-deuterated
parent compound. This information should be considered relevant for the handling and storage
of Metergoline-d5.

Property Value Source
Storage Temperature 2-8°C (Refrigerator) [2]
Solubility in Ethanol 4 mg/mL [1]
Solubility in 0.1M HCI 1.4 mg/mL [1]
Water Solubility Insoluble [1]

Experimental Workflow: Chemical Waste Disposal

The following diagram illustrates a generalized workflow for the safe disposal of a chemical
substance like Metergoline-d5 in a laboratory setting.
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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